Cas no 108625-05-4 (9H-Carbazole, dinitro-(9CI))

• Product Name: 9H-Carbazole, dinitro-(9CI)
• CAS No: 108625-05-4
• MF: C₁₂H₇N₃O₄
• MW: 257.201682329178
• CID: 165198
• PubChem ID: 620850
• Update Time: 2025-04-19

9H-Carbazole, dinitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, dinitro-(9CI)
• 1,6-Dinitrocarbazole
• 1,6-Dinitro-9H-carbazole #
• Q63409623
• DTXSID901031243
• Oprea1_767912
• CBDivE_013559
• MEFATMTVUAOEJH-UHFFFAOYSA-N
• 1,6-Dinitro-9H-carbazole
• 108625-05-4
• 9H-Carbazole, 1,6-dinitro-
• 1,6-Dinitro-carbazole
• CK8KWA43KL
• AKOS000631678
• CCRIS 6771
• SCHEMBL16048965
• Oprea1_664715
• 3062-57-5

• Inchi： 1S/C12H7N3O4/c16-14(17)7-4-5-10-9(6-7)8-2-1-3-11(15(18)19)12(8)13-10/h1-6,13H
• InChI Key： MEFATMTVUAOEJH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1NC1C=CC(=CC2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 256.03588
• Monoisotopic Mass: 257.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 99.17